Cas no 1093879-76-5 (2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile
• CAS No: 1093879-76-5
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD22628115
• CID: 2139799
• PubChem ID: 57969658
• Update Time: 2025-05-19

2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)-2-methylpropanenitrile
• QBASSRFWCWKBLN-UHFFFAOYSA-N
• 2-(6-Bromo-pyridin-2-yl)-2-methyl-propionitrile
• SCHEMBL2674889
• DB-312734
• 1093879-76-5
• EN300-1911054
• AT16476
• 2-(6-Bromopyridin-2-yl)-2-methylpropionitrile
• A1-04176
• CS-0498718
• 2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile

• MDL： MFCD22628115
• Inchi： 1S/C9H9BrN2/c1-9(2,6-11)7-4-3-5-8(10)12-7/h3-5H,1-2H3
• InChI Key： QBASSRFWCWKBLN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C#N)(C)C)=N1

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile

2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile: A Comprehensive Overview

The compound 2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile, identified by the CAS number CAS No. 1093879-76-5, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of bromopyridine derivatives, which have garnered considerable attention due to their unique electronic properties and versatility in synthetic applications.

Recent studies have highlighted the importance of bromopyridine derivatives in the development of advanced materials, particularly in the realm of organic electronics. The presence of the bromine atom at the 6-position of the pyridine ring introduces a unique electronic environment, making this compound highly suitable for applications in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that incorporating such brominated pyridine moieties into conjugated systems can significantly enhance the charge transport properties and stability of these materials.

In addition to its electronic applications, 2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile has shown promise in the field of catalysis. The nitrile group attached to the methyl-substituted pyridine ring serves as an excellent coordinating site for transition metal catalysts. Recent findings suggest that this compound can act as a highly efficient ligand in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This discovery has opened new avenues for its use in synthesizing complex organic molecules with high precision and yield.

The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as picoline derivatives. One common approach is the bromination of pyridine derivatives followed by alkylation or acylation to introduce the nitrile group. The optimization of these steps has been a focus of recent research, with studies reporting improved yields and selectivity through the use of microwave-assisted synthesis techniques.

Beyond its chemical applications, CAS No. 1093879-76-5 has also been explored for its potential in biological systems. Preliminary studies indicate that this compound exhibits moderate activity against certain enzymes, making it a candidate for further investigation in drug discovery programs. However, extensive toxicological studies are required to fully assess its safety profile and suitability for therapeutic applications.

In conclusion, 2-(6-Bromopyridin-2-yl)-2-methylpropanenitrile is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and electronic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing both academic and industrial chemistry.